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Compound of Interest

Compound Name: trans-1,2-Dibenzoylethylene

CAS No.: 4070-75-1

Cat. No.: B1220293

Get Quote

(E)-1,4-Diphenylbut-2-ene-1,4-dione, also known as trans-1,2-dibenzoylethylene, is a

crystalline solid that serves as a highly versatile and reactive building block in modern organic

synthesis. Its chemical structure is characterized by a central carbon-carbon double bond in the

trans configuration, flanked by two benzoyl groups. This symmetrical arrangement of powerful

electron-withdrawing groups on either side of the alkene functionality renders the molecule an

exceptionally potent Michael acceptor. The conjugated system delocalizes electron density

away from the double bond, making the β-carbons highly electrophilic and susceptible to attack

by a wide range of nucleophiles.

This inherent reactivity makes (E)-1,4-diphenylbut-2-ene-1,4-dione a cornerstone intermediate

for synthesizing 1,4-dicarbonyl compounds.[1][2] These products, in turn, are pivotal precursors

for constructing a diverse array of carbocyclic and heterocyclic systems, such as

cyclopentenones, furans, and pyrroles, many of which are scaffolds for biologically active

molecules.[2][3] This guide provides a detailed exploration of its application as a Michael

acceptor, complete with mechanistic insights and validated experimental protocols for

researchers in organic synthesis and drug development.
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Property Value

Chemical Name (E)-1,4-Diphenylbut-2-ene-1,4-dione

Synonyms
trans-1,2-Dibenzoylethylene, trans-

Dibenzoylethene

CAS Number 959-28-4

Molecular Formula C₁₆H₁₂O₂

Molecular Weight 236.27 g/mol

Appearance White to yellow powder or crystals

Melting Point 109-112 °C

The Michael Addition: A Mechanistic Framework
The Michael reaction, or conjugate 1,4-addition, is a fundamental carbon-carbon bond-forming

reaction in organic chemistry.[4] It involves the addition of a nucleophile (the Michael donor) to

the β-carbon of an α,β-unsaturated carbonyl compound (the Michael acceptor).[4] In the case

of (E)-1,4-diphenylbut-2-ene-1,4-dione, the reaction proceeds through the attack of a

nucleophile on one of the alkene carbons, leading to the formation of a resonance-stabilized

enolate intermediate. This intermediate is then typically protonated during reaction workup to

yield the final 1,4-adduct.

The efficiency of this process is driven by the thermodynamic stability of the resulting carbonyl

compound. The choice of nucleophile, catalyst, and reaction conditions can be tailored to

achieve high yields and, in asymmetric variants, high stereoselectivity.[5][6]
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Preparation

Reaction

Workup & Purification

Weigh Reactants:
(E)-1,4-diphenylbut-2-ene-1,4-dione

Aniline

Add Reactants & Solvent
(Ethanol) to Flask

Stir at Room Temp
(2-4 hours)

Monitor by TLC

Check for completion Incomplete

Cool Mixture
(if needed)

Complete

Vacuum Filtration

Wash with Cold Ethanol

Dry Under Vacuum

Characterize Product
(NMR, MS)
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Synthesis of Heterocycles from Michael Adducts

Paal-Knorr Synthesis

(E)-1,4-Diphenylbut-2-ene-1,4-dione
+ Nucleophile (Nu-H)

Michael Adduct
(1,4-Dicarbonyl)

Michael Addition

Pyrrole Derivative

+ R-NH₂

(Amine)

Furan Derivative

+ P₂O₅

(Dehydrating Agent)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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